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Compound of Interest

Compound Name: Tipranavir-d4

Cat. No.: B563053 Get Quote

Part 1: Executive Safety Directive
Tipranavir-d4 (CAS: 1217819-15-2) is a stable isotope-labeled analog of the HIV protease

inhibitor Tipranavir.[1] While it is non-radioactive, it possesses the same potent biological

activity and environmental persistence as the parent drug.

IMMEDIATE ACTION REQUIRED:

ZERO SEWER DISCHARGE: Under no circumstances shall Tipranavir-d4 (solid or solution)

be discarded down the drain.[1] It is classified as Toxic to Aquatic Life with Long-Lasting

Effects (H411).[1][2][3][4]

INCINERATION ONLY: The only validated disposal method for this Active Pharmaceutical

Ingredient (API) is high-temperature incineration via a licensed hazardous waste contractor.

[1]

SEGREGATION: Do not mix with "General Aqueous Waste." Segregate into "High Hazard /

API / Incineration Only" waste streams.

Part 2: Hazard Identification & Risk Assessment[1][2][3]
To manage disposal effectively, one must understand the causality of the hazard. We do not

simply follow rules; we mitigate specific risks.
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Hazard Category Classification
Mechanistic Risk
Explanation

Environmental Aquatic Chronic 2 (H411)

Tipranavir is a non-peptidic

protease inhibitor designed to

be metabolically stable.[1][3] If

released into waterways, it

resists degradation,

accumulating in aquatic

ecosystems and potentially

disrupting microbial

communities.

Health (Acute) Hepatotoxicity

Clinical data links Tipranavir to

liver toxicity.[1][5] While

laboratory quantities (mg) are

low, exposure via dust

inhalation or solvent

absorption poses a cumulative

risk to researchers.[1]

Physical Combustible Dust

As a dry powder, fine

particulates can form explosive

mixtures with air. Wet wiping is

mandatory for cleanup; dry

sweeping is prohibited.

Part 3: The Self-Validating Disposal Protocol
This protocol uses a Mass Balance Validation system. This ensures that every milligram of

isotopically labeled standard purchased is accounted for—either in the data generated or the

waste container.

Phase 1: Preparation & Solubilization
Tipranavir-d4 is hydrophobic.[1] Disposal requires compatible organic solvents.

Recommended Solvents: Methanol, DMSO, or Acetonitrile.
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PPE: Nitrile gloves (double-gloved recommended for stock solutions), lab coat, safety

glasses.[1]

Phase 2: Waste Segregation Workflow
Do not rely on generic waste tags. Use the "Red Stream" logic for APIs.

Waste Generation
(Tipranavir-d4) Physical State?

Solid
(Powder/Wipes)

Liquid
(Stock/LCMS Waste)

Solid Hazardous Waste
(Incineration)

Contaminated Debris

Trace Concentration
(<0.1%)

Stock/High Conc.
(>0.1%)

Organic Solvent Waste
(Fuel Blending/Incineration)

General Solvents

Segregated API Waste
(Destruction Incineration)

CRITICAL STEP
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Figure 1: Decision Matrix for Tipranavir-d4 Waste Segregation. Note the separation of High

Concentration stocks from general solvent waste.

Phase 3: The Step-by-Step Disposal Procedure
1. Stock Solution Disposal (Expired or Unused):

Step A: Dissolve any residual solid precipitate using Methanol.

Step B: Transfer the solution into a dedicated High-Density Polyethylene (HDPE) or Glass

waste container labeled "Non-Halogenated Organic Waste - Contains API (Tipranavir)."[1]

Step C (Validation): Record the volume and approximate concentration on the waste log.

Example: "5 mL of 1 mg/mL Tipranavir-d4 in DMSO."

2. LC-MS/MS Effluent:

Context: While the concentration in LC effluent is low (ng/mL range), the cumulative volume

is high.
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Procedure: Collect instrument waste in carboys. Do not pour down the sink. This mixture

(Acetonitrile/Water/Formic Acid) is treated as "Flammable/Toxic Solvent Waste" and will be

incinerated by the vendor.

3. Empty Vials (The Triple Rinse Rule):

Step A: Add 1-2 mL of Methanol to the "empty" original vial. Cap and vortex for 10 seconds.

Step B: Decant the rinse into the Liquid Waste container.

Step C: Repeat two more times.

Step D: Deface the label on the vial. Discard the glass vial into the "Glass/Sharps" container

(or Solid Hazardous Waste if required by local EHS).

Part 4: Emergency Spill Response
In the event of a powder spill or high-concentration stock spill, follow this containment logic to

prevent aerosolization.
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1. ASSESS
Is it Powder or Liquid?

2. PROTECT
Don Nitrile Gloves, Goggles,

N95 (if powder)

Powder Spill Liquid Spill

3. COVER
Cover with wet paper towels

(Prevent Dust)

Do NOT Sweep

3. ABSORB
Cover with absorbent pads

4. CLEAN
Wipe area with Methanol

then Soap/Water

5. DISPOSE
All materials into

Solid Hazardous Waste
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Figure 2: Emergency Spill Response Workflow.[1] Emphasis is placed on wet-wiping powders

to prevent inhalation.[1]

Part 5: Regulatory Compliance & Physicochemical
Data[1][3]
Regulatory Framework (USA/Global)[1][3]
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RCRA (USA): Tipranavir is not P-listed or U-listed.[1] However, it must be characterized as

hazardous waste due to toxicity and the solvent (Ignitability D001) usually present in stocks.

EPA 40 CFR Part 266 Subpart P: If your facility is a healthcare provider, you are strictly

prohibited from sewering hazardous waste pharmaceuticals.

European Waste Code (EWC): 18 01 08* (Cytotoxic and cytostatic medicines) or 07 05 13*

(Solid wastes containing dangerous substances).[1]

Physicochemical Data for Disposal
Property Value Implication for Disposal

Molecular Weight ~606.7 g/mol

Heavy organic molecule;

requires high temp (>1000°C)

to mineralize.[1]

Solubility (Water) < 0.01 mg/mL

Will precipitate in water drains,

creating hotspots of

contamination.[1]

Solubility (MeOH) > 10 mg/mL
Methanol is the preferred

solvent for rinsing/cleanup.

Stability Stable Isotope (D4)

NOT Radioactive. Dispose of

as chemical waste, not rad-

waste.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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